Cas no 219930-00-4 (Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-)

• Product Name: Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-
• CAS No: 219930-00-4
• MF: C₁₃H₈ClNO₆S
• MW: 341.723721504211
• CID: 1405604
• Update Time: 2024-08-15

Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-

• Inchi： 1S/C13H8ClNO6S/c14-9-2-4-10(5-3-9)22(20,21)12-6-1-8(13(16)17)7-11(12)15(18)19/h1-7H,(H,16,17)
• InChI Key： DSDQINSEXWXTEC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 340.97614

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• Boiling Point: 569.9±50.0 °C(Predicted)
• PSA: 114.58
• pka: 2.78±0.10(Predicted)